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Compound of Interest

Compound Name: Desmethyl Erlotinib-d4

Cat. No.: B565288

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Desmethyl Erlotinib-d4. Given that Desmethyl Erlotinib is an active metabolite of the potent
EGFR tyrosine kinase inhibitor Erlotinib, and its deuterated form is primarily used in research, it
is imperative to handle this compound with the utmost care, following protocols for potent and
cytotoxic substances.

Hazard Identification and Compound Properties

While a specific Safety Data Sheet (SDS) for Desmethyl Erlotinib-d4 is not readily available,
data from its parent compound, Erlotinib, and its non-deuterated metabolite indicate that it
should be treated as a hazardous substance. Erlotinib is suspected of causing cancer and may
damage fertility or the unborn child. The primary routes of occupational exposure include
inhalation, skin contact, and ingestion.

The following table summarizes the known physical and chemical properties of Desmethyl
Erlotinib-d4 and the hazards associated with the parent compound, Erlotinib.
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Property Value Source
2-[[4-[(3-
ethynylphenyl)amino]-7-(2-
Chemical Name ynylpheny) 7 PubChem
methoxyethoxy)-6-
quinazolinylJoxy]-ethanol-d4
Molecular Formula C21H17D4N304 [1]
Molecular Weight 383.43 g/mol [1]
Appearance Solid (presumed) General chemical knowledge

Solubility (of non-deuterated

Desmethyl Erlotinib)

DMSO: 25 mg/mLDMF: 50
mg/mL

[2]

Known Hazards (of parent

compound Erlotinib)

Suspected of causing cancer
(Carcinogenicity Category
2)Suspected of damaging
fertility or the unborn child
(Toxic to Reproduction

Category 2)Harmful if

swallowed, in contact with skin,

or if inhaled.

Cayman Chemical SDS for
Erlotinib

Disclaimer: The hazard information is based on the parent compound, Erlotinib. Desmethyl

Erlotinib-d4 should be handled with the same precautions as a potent, cytotoxic compound.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving Desmethyl Erlotinib-d4 to

ensure the appropriate level of protection. The following table outlines the recommended PPE

for various laboratory activities.
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Activity

Recommended PPE

Rationale

Receiving and Unpacking

- Single pair of nitrile gloves-

Lab coat- Safety glasses

To protect against potential
external contamination of the

shipping container.

Weighing and Dispensing (as a

powder)

- Full-face powered air-
purifying respirator (PAPR) or
a certified N95 respirator within
a chemical fume hood-
Disposable solid-front gown
with tight cuffs- Double gloves
(nitrile)- Safety goggles (if not
using a full-face respirator)

High risk of aerosolization and
inhalation of the potent
powder. Full respiratory

protection is critical.[3]

Solution Preparation

- Chemical fume hood or other
ventilated enclosure- Lab coat
or disposable gown- Safety
glasses with side shields or
chemical splash goggles-

Double gloves (nitrile)

Reduced risk of aerosolization
compared to handling
powders, but potential for

splashes and spills.[3]

Handling Solutions

- Lab coat- Safety glasses-

Single pair of nitrile gloves

To protect against accidental
splashes during routine

handling.

Spill Cleanup

- Chemical-resistant
disposable gown- Double
gloves (nitrile)- Safety goggles-
N95 respirator (for powder

spills)

To provide full protection
during spill containment and

cleanup.

Operational Plan

A systematic approach to handling Desmethyl Erlotinib-d4 is essential to minimize exposure

and ensure a safe laboratory environment.

Receiving and Storage
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Upon receipt, inspect the container for any damage or leaks in a designated receiving area.

Wear a lab coat, safety glasses, and single-use nitrile gloves.

Store the compound in a clearly labeled, sealed container in a designated, secure, and
ventilated area at the recommended temperature (typically -20°C for long-term storage).

Maintain an accurate inventory of the compound.

Preparation and Handling

o Designated Area: All handling of Desmethyl Erlotinib-d4, especially as a solid, must be
conducted in a designated area, such as a chemical fume hood or a glove box, to contain
any potential airborne particles.

» Weighing:
o Perform weighing within a ventilated balance enclosure or a chemical fume hood.
o Use dedicated spatulas and weighing papers.

o Clean the balance and surrounding surfaces with an appropriate solvent (e.g., 70%
ethanol) after each use.

 Dissolving:
o Prepare solutions in a chemical fume hood.
o Add the solvent to the powdered compound slowly to avoid splashing.
o Ensure the container is securely capped before mixing.
e General Handling:
o Always wear the appropriate PPE as outlined in the table above.
o Avoid working alone when handling highly potent compounds.

o Wash hands thoroughly after handling the compound, even if gloves were worn.
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Spill Management

 In the event of a spill, evacuate the immediate area and alert others.

e Don the appropriate PPE for spill cleanup.

o For powder spills: Gently cover the spill with absorbent material to avoid raising dust.
 For liquid spills: Absorb the spill with an inert material (e.g., vermiculite, sand).

o Carefully collect all contaminated materials into a designated cytotoxic waste container.

» Decontaminate the spill area with an appropriate cleaning agent, followed by a final rinse.

Disposal Plan

All waste generated from the handling of Desmethyl Erlotinib-d4 must be treated as cytotoxic
waste and disposed of according to institutional and local regulations.
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Waste Type Disposal Procedure

- Place all contaminated disposable items (e.g.,
gloves, gowns, weighing papers, pipette tips) in
) ] a designated, leak-proof, and puncture-resistant
Contaminated Solid Waste ) ]
container labeled as "Cytotoxic Waste."[4] -
These containers are often color-coded,

typically with a purple lid.[5]

- Dispose of all contaminated needles, syringes,
) and other sharps in a designated, puncture-
Contaminated Sharps ) )
proof sharps container labeled "Cytotoxic

Sharps Waste."[4][5]

- Collect all contaminated aqueous solutions in a

sealed, shatter-resistant container clearly

labeled with "Cytotoxic Waste" and the chemical
Aqueous Waste o )

name.[3] - Do not mix with other chemical waste

streams unless compatibility has been

confirmed.

- The original container with any unused
Unused Compound compound should be disposed of as cytotoxic

waste.

All cytotoxic waste must be collected and disposed of by a certified hazardous waste
management service, typically via high-temperature incineration.[6]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and safety precautions for a typical experimental
workflow involving Desmethyl Erlotinib-d4.
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Workflow for Handling Desmethyl Erlotinib-d4
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Caption: Key safety and handling workflow for Desmethyl Erlotinib-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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